Cas no 5453-22-5 (Octanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester)
5453-22-5 structure
Product Name:Octanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester
CAS No:5453-22-5
MF:C21H38O4
MW:354.524027347565
CID:385580
PubChem ID:227215
Update Time:2025-04-19
Octanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester
- 1,5-bis(oxolan-2-yl)pentan-3-yl octanoate
- 1,5-di(tetrahydrofuran-2-yl)pentan-3-yl octanoate
- AC1L5FBZ
- AC1Q5Y7J
- AR-1B8075
- CTK5A1484
- KST-1B6578
- NSC18559
- NSC-18559
- 5453-22-5
- DTXSID10280775
-
- Inchi: 1S/C21H38O4/c1-2-3-4-5-6-11-21(22)25-20(14-12-18-9-7-16-23-18)15-13-19-10-8-17-24-19/h18-20H,2-17H2,1H3
- InChI Key: VAZJSOGWHFPJDB-UHFFFAOYSA-N
- SMILES: O1CCCC1CCC(CCC1CCCO1)OC(CCCCCCC)=O
Computed Properties
- Exact Mass: 354.27714
- Monoisotopic Mass: 354.277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 14
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 0.988
- Boiling Point: 446.9°Cat760mmHg
- Flash Point: 190.6°C
- Refractive Index: 1.47
- PSA: 44.76
Octanoic acid,3-(tetrahydro-2-furanyl)-1-[2-(tetrahydro-2-furanyl)ethyl]propylester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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